Cas no 1360952-99-3 (4,6-Difluoro-3-methyl-1H-indole)

• Product Name: 4,6-Difluoro-3-methyl-1H-indole
• CAS No: 1360952-99-3
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD22559496
• CID: 4784646
• PubChem ID: 59756893
• Update Time: 2025-06-10

4,6-Difluoro-3-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-3-methyl-1H-indole
• 4,6-Difluoro-3-methyl-1H-indole

• MDL： MFCD22559496
• Inchi： 1S/C9H7F2N/c1-5-4-12-8-3-6(10)2-7(11)9(5)8/h2-4,12H,1H3
• InChI Key： ZBIXDMIRRXPJCB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C)=CN2)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4,6-Difluoro-3-methyl-1H-indole

Recent Advances in the Application of 4,6-Difluoro-3-methyl-1H-indole (CAS: 1360952-99-3) in Chemical Biology and Pharmaceutical Research

The compound 4,6-Difluoro-3-methyl-1H-indole (CAS: 1360952-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic indole derivative, characterized by fluorine substitutions at the 4 and 6 positions and a methyl group at the 3 position, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4,6-Difluoro-3-methyl-1H-indole, with particular emphasis on its role as a key intermediate in the production of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and regioselective fluorination techniques, to achieve high yields and purity of this compound. These synthetic advancements have facilitated its broader application in medicinal chemistry.

In pharmacological research, 4,6-Difluoro-3-methyl-1H-indole has demonstrated potential as a scaffold for the development of kinase inhibitors and anti-inflammatory agents. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective inhibition of specific kinase targets, which are implicated in various cancers and inflammatory diseases. Furthermore, its fluorine substitutions enhance metabolic stability and bioavailability, addressing common challenges in drug development.

Another area of interest is the compound's utility in chemical biology as a fluorescent probe. The indole core, combined with fluorine atoms, provides a unique photophysical profile, enabling its use in imaging and diagnostic applications. Recent work has explored its incorporation into fluorescent tags for tracking cellular processes, offering new insights into intracellular dynamics and molecular interactions.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 4,6-Difluoro-3-methyl-1H-indole-based therapeutics. Current research is addressing these issues through the development of more efficient synthetic routes and the evaluation of its pharmacokinetic properties in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4,6-Difluoro-3-methyl-1H-indole (CAS: 1360952-99-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability underscore its potential to contribute to the discovery of new therapeutic agents and diagnostic tools. Ongoing research will likely uncover additional applications and further solidify its role in advancing biomedical science.